Cas no 1172108-91-6 (5-Bromo-4-(4-bromophenyl)-1,3-thiazol-2-amine hydrobromide)

• Product Name: 5-Bromo-4-(4-bromophenyl)-1,3-thiazol-2-amine hydrobromide
• CAS No: 1172108-91-6
• MF: C₉H₇Br₃N₂S
• MW: 414.942278146744
• MDL: MFCD09865014
• CID: 1068759
• PubChem ID: 43811205
• Update Time: 2025-04-20

5-Bromo-4-(4-bromophenyl)-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(4-bromophenyl)-1,3-thiazol-
• 5-bromo-4-(4-bromophenyl)-1,3-thiazol-2-amine;hydrobromide
• XWB10891
• AKOS005073298
• LB-0710
• 1172108-91-6
• CS-0335166
• 2-Amino-5-bromo-4-(4-bromophenyl)-1,3-thiazole hydrobromide
• 5-bromo-4-(4-bromophenyl)-1,3-thiazol-2-amine hydrobromide
• MFCD09865014
• 5-Bromo-4-(4-bromophenyl)thiazol-2-aminehydrobromide
• 5-Bromo-4-(4-bromophenyl)thiazol-2-amine hydrobromide
• 5-Bromo-4-(4-bromophenyl)-1,3-thiazol-2-amine hydrobromide

• MDL： MFCD09865014
• Inchi： 1S/C9H6Br2N2S.BrH/c10-6-3-1-5(2-4-6)7-8(11)14-9(12)13-7;/h1-4H,(H2,12,13);1H
• InChI Key： FSEXXHKOTKYSSF-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC(=CC=2)Br)N=C(N)S1.Br

Computed Properties

• Exact Mass: 413.78596g/mol
• Monoisotopic Mass: 411.78801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Melting Point: 223-225°C

5-Bromo-4-(4-bromophenyl)-1,3-thiazol-2-amine hydrobromide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT